BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ethyl stearate-d35 CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl stearate-d35

Cat. No.: B572381

In-Depth Technical Guide: Ethyl Stearate-d35

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Ethyl Stearate-d35, a deuterated
form of ethyl stearate. This document is intended to be a valuable resource for professionals in
research, scientific, and drug development fields, offering detailed data and insights into its
properties and potential applications.

Core Compound Information

Ethyl stearate-d35 is a stable isotope-labeled version of ethyl stearate, where 35 hydrogen
atoms on the stearic acid backbone have been replaced by deuterium atoms. This isotopic
labeling makes it a powerful tool in various research applications, particularly in mass
spectrometry-based studies for tracing and quantification.

Table 1: Quantitative Data Summary for Ethyl Stearate-d35
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Parameter Value

Not explicitly found in search results. A specific

CAS Number _ . .
supplier should be consulted for this information.
Molecular Formula C20H5D3502
Molecular Weight Approximately 347.88 g/mol
Expected to be a white to off-white solid at room
Appearance

temperature

Note: The molecular weight is calculated based on the substitution of 35 hydrogen atoms with
deuterium. The exact mass may vary slightly depending on the isotopic purity.

Physicochemical Properties

The physical and chemical properties of ethyl stearate-d35 are expected to be very similar to
those of its non-deuterated counterpart, ethyl stearate. However, the increased mass due to
deuterium substitution can lead to slight differences in properties such as density, boiling point,
and retention time in chromatographic separations.

Table 2: Comparison of Physicochemical Properties

Ethyl Stearate-d35

Property Ethyl Stearate .
(Predicted)
Molecular Weight 312.53 g/mol ~347.88 g/mol
Melting Point 34-38 °C Similar to ethyl stearate
N ] Slightly higher than ethyl
Boiling Point 213-215 °C at 15 mmHg

Stearate

- Insoluble in water; soluble in o
Solubility _ Similar to ethyl stearate
organic solvents

Applications in Research and Drug Development
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The primary utility of ethyl stearate-d35 lies in its application as an internal standard for
quantitative analysis and as a tracer in metabolic studies.

« Internal Standard: In bioanalytical methods, such as liquid chromatography-mass
spectrometry (LC-MS), ethyl stearate-d35 can be used as an internal standard for the
accurate quantification of endogenous or administered ethyl stearate. Its chemical similarity
ensures it behaves similarly during sample preparation and analysis, while its distinct mass
allows for its separate detection from the non-labeled analyte.

e Metabolic Tracer: Deuterium-labeled compounds are valuable tools for studying the
metabolic fate of molecules in biological systems. Ethyl stearate-d35 can be administered
to cells or organisms to trace the absorption, distribution, metabolism, and excretion (ADME)
of stearic acid and its ethyl ester. This is particularly relevant in lipid metabolism research.

Experimental Protocols

While specific experimental protocols for ethyl stearate-d35 are not readily available in the
public domain and are often developed in-house by research laboratories, a general workflow
for its use as an internal standard in a quantitative LC-MS/MS assay is outlined below.

Diagram 1: General Workflow for Quantitative Analysis using Ethyl Stearate-d35
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Liquid-Liquid or Solid-Phase Extraction

l
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Inject into LC-MS/MS System

l

Chromatographic Separation

l

Mass Spectrometric Detection (MRM Mode)
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l
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l
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Click to download full resolution via product page

Caption: General workflow for a quantitative bioanalytical assay using ethyl stearate-d35.
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Methodology for the above workflow:
e Standard and Sample Preparation:

o Prepare a stock solution of ethyl stearate-d35 in a suitable organic solvent (e.qg.,
methanol or acetonitrile).

o Prepare a series of calibration standards by spiking known concentrations of non-labeled
ethyl stearate into a blank biological matrix.

o Add a fixed concentration of the ethyl stearate-d35 internal standard solution to all
calibration standards, quality control samples, and unknown samples.

o Extraction:

o Perform a protein precipitation or a liquid-liquid extraction to remove proteins and other
interfering substances. For example, add acetonitrile to plasma samples, vortex, and
centrifuge.

o Alternatively, use solid-phase extraction (SPE) for cleaner extracts.
e LC-MS/MS Analysis:
o Employ a suitable C18 reversed-phase HPLC column for chromatographic separation.

o Use a mobile phase gradient of water and an organic solvent (e.g., acetonitrile or
methanol), both containing a small amount of an additive like formic acid to improve
ionization.

o Set up the mass spectrometer to monitor for the specific precursor-to-product ion
transitions for both ethyl stearate and ethyl stearate-d35 in Multiple Reaction Monitoring
(MRM) mode.

o Data Analysis:
o Integrate the chromatographic peaks for both the analyte and the internal standard.

o Calculate the peak area ratio of the analyte to the internal standard.
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o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

o Determine the concentration of the analyte in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Signaling Pathways

Ethyl stearate itself is not directly involved in signaling pathways but serves as a source of
stearic acid, a saturated fatty acid. Stearic acid can be incorporated into various lipids that are
components of cellular membranes and can influence membrane fluidity and the function of
membrane-associated proteins. It can also be a precursor for the synthesis of other fatty acids
and lipids that may have roles in signaling.

Diagram 2: Potential Metabolic Fate of Ethyl Stearate
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Caption: Potential metabolic pathway of ethyl stearate-d35 after administration.

This guide provides a foundational understanding of ethyl stearate-d35 for its application in a
research and development setting. For specific experimental use, it is recommended to consult
with a supplier for a detailed certificate of analysis and to refer to relevant scientific literature for
protocol development.
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 To cite this document: BenchChem. [Ethyl stearate-d35 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572381#ethyl-stearate-d35-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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